Cas no 190780-66-6 (Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-)

Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- structure
190780-66-6 structure
Product Name:Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-
CAS No:190780-66-6
MF:C7H8O
MW:116.18711566925
MDL:MFCD00145073
CID:115854
PubChem ID:24868392
Update Time:2025-04-18

Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- Chemical and Physical Properties

Names and Identifiers

    • Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-
    • p-Cresol-d8
    • p-Cresol-d8 Discontinued See: C781902
    • p-Cresol-d81000µg
    • 4-Methylphenol-d8
    • p-Cresol-d8 Discontinued See: C781902
    • P-CRESOL-D8, 98 ATOM % D
    • Phen-2,3,5,6-D4-ol-D, 4-(methyl-D3)-
    • J-012324
    • SCHEMBL17926780
    • D99219
    • 190780-66-6
    • MFCD00145073
    • 1,2,4,5-tetradeuterio-3-deuteriooxy-6-(trideuteriomethyl)benzene
    • 1-(?H?)methyl-4-[(?H)oxy](?H?)benzene
    • P-CRESOL (D8, 98%)
    • p-Cresol (D8)
    • MDL: MFCD00145073
    • Inchi: 1S/C7H8O/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3/i1D3,2D,3D,4D,5D/hD
    • InChI Key: IWDCLRJOBJJRNH-IWRLGKISSA-N
    • SMILES: O([2H])C1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 116.107728842g/mol
  • Monoisotopic Mass: 116.107728842g/mol
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.126 g/mL at 25 °C(lit.)
  • Melting Point: 32-34 °C (lit.)
  • Boiling Point: 202 °C(lit.)
  • Flash Point: 89 °C
  • Refractive Index: n20/D 1.537(lit.)
  • Solubility: Not determined
  • Vapor Pressure: No data available

Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- Security Information

Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- Pricemore >>

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